Cas no 872802-98-7 (3,7-Diethylnonane-4,6-dione)

• Product Name: 3,7-Diethylnonane-4,6-dione
• CAS No: 872802-98-7
• MF: C₁₃H₂₄O₂
• MW: 212.33
• CID: 2102538
• PubChem ID: 89292914
• Update Time: 2025-06-08

3,7-Diethylnonane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 4,6-Nonanedione, 3,7-diethyl- ( no procedure in literature)
• 3,7-Diethylnonane-4,6-dione
• CID 89292914
• 4,6-Nonanedione, 3,7-diethyl-
• 3,7-Diethyl-4,6-nonanedione (ACI)
• CS-0102881
• 872802-98-7
• XJB80298
• D76317
• SY262261
• SCHEMBL14285857
• 3,7-Diethyl-4,6-nonanedione
• SB66889
• MFCD30738768
• CS-16750
• AKOS037651366
• DB-165139

• Inchi： 1S/C13H24O2/c1-5-10(6-2)12(14)9-13(15)11(7-3)8-4/h10-11H,5-9H2,1-4H3
• InChI Key： MFELLNQJMHCAKI-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)CC(C(CC)CC)=O

Computed Properties

• Exact Mass: 212.177630004 g/mol
• Monoisotopic Mass: 212.177630004 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.33
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 0.891±0.06 g/cm3(Predicted)
• Boiling Point: 111-113 °C(Press: 10 Torr)
• pka: 10.15±0.10(Predicted)

3,7-Diethylnonane-4,6-dione Security Information

• Storage Condition：2-8°C

Additional information on 3,7-Diethylnonane-4,6-dione

Introduction to 3,7-Diethylnonane-4,6-dione (CAS No: 872802-98-7)

3,7-Diethylnonane-4,6-dione, with the chemical formula C₁₁H₁₈O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This dione derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and material science. The presence of two carbonyl groups at the 4 and 6 positions of the nonane chain imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a linear aliphatic backbone with ethyl substituents at the 3 and 7 positions, contributes to its versatility in chemical transformations. Such structural features are often exploited in the development of novel methodologies for carbon-carbon bond formation, which are crucial in medicinal chemistry. Recent advancements in transition metal-catalyzed reactions have highlighted the utility of diones like 3,7-diethylnonane-4,6-dione as precursors for constructing intricate cyclic systems.

In the realm of pharmaceutical research, diones have been extensively studied for their role as bioactive scaffolds. The reactivity of the carbonyl groups allows for facile functionalization through condensation reactions, leading to the formation of heterocyclic compounds that exhibit diverse biological activities. For instance, derivatives of 3,7-diethylnonane-4,6-dione have been explored as potential intermediates in the synthesis of kinase inhibitors and anti-inflammatory agents. These applications stem from the compound's ability to undergo Michael additions and aldol condensations under mild conditions, facilitating access to structurally diverse libraries.

Recent studies have also demonstrated the significance of 3,7-diethylnonane-4,6-dione in polymer chemistry. Its dione moiety can participate in ring-opening polymerization reactions with cyclic esters or undergo polycondensation processes to form polyesters and polyamides. Such polymers exhibit tunable mechanical properties and biodegradability, making them attractive for applications in biomedicine and sustainable materials. The incorporation of ethyl groups enhances flexibility while maintaining thermal stability, which is critical for industrial-scale production.

The synthesis of 3,7-diethylnonane-4,6-dione typically involves multi-step organic transformations starting from readily available alkanes or ketones. Advanced catalytic systems have been employed to improve yield and selectivity in these processes. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of ethyl groups at specific positions on the nonane backbone. Such methodologies align with green chemistry principles by minimizing waste and reducing energy consumption.

From an industrial perspective, 3,7-diethylnonane-4,6-dione serves as a building block for specialty chemicals and fine intermediates. Its stability under various reaction conditions makes it suitable for large-scale manufacturing processes without significant degradation. Furthermore, its compatibility with other functional groups allows for seamless integration into complex synthetic routes used in agrochemicals and advanced materials.

The compound's potential extends beyond traditional organic synthesis into emerging fields such as photodynamic therapy (PDT) and photoredox catalysis. Diones are known to generate reactive oxygen species upon irradiation with light, which can be leveraged for therapeutic purposes when incorporated into drug delivery systems. Preliminary research indicates that derivatives of 3,7-diethylnonane-4,6-dione could enhance phototoxicity while maintaining biocompatibility.

In conclusion,3,7-Diethylnonane-4,6-dione (CAS No: 872802-98-7) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable innovative approaches in synthetic chemistry、pharmaceutical development、and material science. As research continues to uncover new methodologies for functionalizing diones，the utility of this compound is expected to expand further，driving advancements in both academic and industrial settings.